Cas no 66175-38-0 (1,1'-Biphenyl, 3,4'-dichloro-4-methoxy-)

• Product Name: 1,1'-Biphenyl, 3,4'-dichloro-4-methoxy-
• CAS No: 66175-38-0
• MF: C₁₃H₁₀Cl₂O
• MW: 253.123901844025
• CID: 396725
• PubChem ID: 71375177
• Update Time: 2025-04-19

1,1'-Biphenyl, 3,4'-dichloro-4-methoxy- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl, 3,4'-dichloro-4-methoxy-
• 2-chloro-4-(4-chlorophenyl)-1-methoxybenzene
• 66175-38-0
• 3,4'-Dichloro-4-methoxy-1,1'-biphenyl
• DTXSID00797928
• 4-methoxy-3,4'-dichlorobiphenyl

• Inchi： 1S/C13H10Cl2O/c1-16-13-7-4-10(8-12(13)15)9-2-5-11(14)6-3-9/h2-8H,1H3
• InChI Key： KXUXLMNJLIJICY-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=CC(=CC=1)Cl)OC

Computed Properties

• Exact Mass: 252.011
• Monoisotopic Mass: 252.0108703g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23